Cas no 2639425-70-8 (N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride)

• Product Name: N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride
• CAS No: 2639425-70-8
• MF: C₁₉H₂₂ClN₃O
• MW: 343.850483417511
• MDL: MFCD33549697
• CID: 5680478
• PubChem ID: 155970687
• Update Time: 2025-07-19

N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639425-70-8
• N-{[4-(1-aminoethyl)phenyl]methyl}-2-(1H-indol-1-yl)acetamide hydrochloride
• EN300-26675376
• N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride

• MDL： MFCD33549697
• Inchi： 1S/C19H21N3O.ClH/c1-14(20)16-8-6-15(7-9-16)12-21-19(23)13-22-11-10-17-4-2-3-5-18(17)22;/h2-11,14H,12-13,20H2,1H3,(H,21,23);1H
• InChI Key： UCUPBDOBCMFETO-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN1C=CC2C=CC=CC1=2)NCC1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 343.1451400g/mol
• Monoisotopic Mass: 343.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Additional information on N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride

N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride: A Comprehensive Overview

N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride (CAS No. 2639425-70-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of indole and features a unique structural arrangement that confers it with a range of biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride is characterized by a central indole moiety linked to an acetamide group, which is further substituted with a phenylmethyl group carrying an aminoethyl side chain. The presence of these functional groups imparts the compound with diverse chemical and biological properties. The indole ring is a common structural motif in many biologically active molecules, including neurotransmitters and hormones, which suggests potential therapeutic applications.

The synthesis of N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride typically involves several steps. One common approach is to start with 1H-indole and react it with an appropriate acyl chloride to form the acetamide derivative. Subsequently, the phenylmethyl group is introduced through a coupling reaction, followed by the addition of the aminoethyl side chain. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity.

Recent research has focused on elucidating the biological activities of N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, in vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, in vivo studies using animal models have shown that it can effectively reduce pain and inflammation in conditions such as arthritis and neuropathic pain.

Another area of interest is the potential neuroprotective effects of N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride. Preliminary studies suggest that it may have neuroprotective properties by modulating oxidative stress and reducing neuronal damage. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand its mechanisms of action and therapeutic potential in these conditions.

The pharmacokinetic properties of N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. However, like many other small molecules, it may be subject to metabolism by cytochrome P450 enzymes, which could affect its efficacy and safety profile. Therefore, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index.

In conclusion, N-{4-(1-aminoethyl)phenylmethyl}-2-(1H-indol-1-yl)acetamide hydrochloride (CAS No. 2639425-70-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to fully elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in various disease states. As our understanding of this compound continues to grow, it holds great promise for advancing the treatment of inflammatory diseases, pain management, and neurodegenerative disorders.